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Compound of Interest

Compound Name: Isocitric Acid

Cat. No.: B1196412

For researchers, scientists, and drug development professionals, the accurate quantification of
isocitric acid is crucial for various applications, including metabolic research and the quality
control of food and beverages. The two most prevalent analytical techniques for this purpose
are High-Performance Liquid Chromatography (HPLC) and enzymatic assays. This guide
provides an objective comparison of their performance, supported by experimental data, to aid
in selecting the most suitable method for your specific analytical needs.

Methodology Principles

Enzymatic Assay: This method relies on the high specificity of the enzyme isocitrate
dehydrogenase (ICDH). In the presence of this enzyme, D-isocitric acid is oxidatively
decarboxylated to a-ketoglutarate. This reaction involves the simultaneous reduction of
nicotinamide adenine dinucleotide phosphate (NADP+) to NADPH. The amount of NADPH
produced is directly proportional to the initial concentration of D-isocitric acid and can be
conveniently measured by the increase in absorbance at 340 nm.

High-Performance Liquid Chromatography (HPLC): HPLC separates compounds based on
their differential interactions with a stationary phase (packed in a column) and a mobile phase
(a solvent). For isocitric acid analysis, a
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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